AbstractThis work aims to explore the interactions between a wide-spectrum bactericidal drug, gemifloxacin (GMF), and micelles of cationic (dodecyltrimethylammonium bromide, DTAB) and anionic (sodium dodecyl sulfate, SDS) surfactants at the molecular level under physiological conditions (using a phosphate buffer, pH 7.4). Various physical parameters are calculated from volumetric and acoustic data. These include apparent molar volume (ɸV), apparent molar isentropic compressibility (ɸK), isentropic compressibility (Ks), specific acoustic impedance (Z), relative association (RA), intermolecular free length (Lf) and sound velocity number (U). The obtained quantities are interpreted regarding of solute-solute and solute-solvent interactions employing the cosphere overlap model and electrostriction effect. Further, normal and differential UV-visible spectroscopy is employed to predict GMF locus in ionic micelles and to find the binding constant (Kb) and partition coefficient (Kc) along with the corresponding free energy changes of GMF-ionic micelle systems. The results demonstrate that the binding and partitioning of GMF with SDS is more significant than DTAB.

AbstractA series of comb polymers poly(2-(dimethylamino)ethyl methacrylate (DMAEMA)-co-methacrylic acid (MAA)-co-methoxy polyethylene glycol methacrylate (MPEGMA)) (poly(DMAEMA-MAA-MPEGMA, DMM) were synthesized and used as N-methyl-2-pyrolidinone (NMP)-based lithium iron phosphate (LFP) suspension dispersants. The effects of the grafting density of the carboxyl group as the anchoring group and the chain length of the side chain of PEG, which plays the role of spatial site resistance, on the rheological properties and suspension stability of the slurry were systematically investigated. By investigating the adsorption amount and thickness of DMM on the LFP surface, combined with calculations based on the scalar law and Flory theory, the molecular structure of the comb polymer dispersant was revealed to influence the adsorption and dispersion performance. The dispersion of LiFePO4 was due to the synergistic effects of adsorption and steric hindrance effect, which resulted that dispersants with medium carboxyl density and PEG side chain length can improve the dispersion performance and stability.

AbstractHydrotalcite-type compounds (HTs) are crystalline ion-exchange materials formed by positively charged sheets of metal hydroxides stabilized with interlayer anions. The synthesis methods significantly influence their crystallographic and morphological properties. Alternative methods, such as microwave or ultrasound irradiation, can reduce the synthesis time and obtain materials with specific characteristics. HT with the interlayer anion of NO3− was synthesized via conventional aging (hydrothermal), microwave, ultrasound, and combined (microwave/ultrasound) methods. The obtained compounds were characterized via X-ray diffraction (XRD), scanning electron microscopy with energy dispersive X-ray spectroscopy (SEM–EDS), N2 adsorption-desorption, Fourier-transform infrared spectroscopy (FTIR), and point of zero charge. A larger crystal size (t = 5.9 nm) and a higher surface area (S = 6.70 m2 g−1) were obtained when HT was irradiated by microwaves/ultrasound compared to the synthesized compound via hydrothermal aging (t = 5.5 nm, S = 1.83 m2 g−1). Although the removal capacity of the combined-mode irradiated compound was slightly lower (qmax= 41.7 ± 4.8 mg g−1) than the conventionally aged sample (qmax= 44.4 ± 6.8 mg g−1), the synthesis time was drastically decreased from 24 h to 5 min, and the combined-mode irradiated compound could remove fluoride as efficiently as the compounds obtained conventionally.

AbstractThe aim of this study was to understand the effect of electromagnetic field (EMF) and ionic strength on the electrostatic interactions between β-lactoglobulin(β-lg) and gum Arabic (GA). Therefore, different EMF intensities (5.2, 6.4, 7.6, 8.8, and 10 mT) and NaCl concentrations (30, 35, and 40 mM) were used. The turbidimetric results showed that an increase in the EMF intensity shifted the curves to more acidic regions in comparison to the control sample. In other words, more interactions occurred in the EMF-treated samples while addition of salt distinctly decreased the turbidity and inhibited the interaction. The particle size observations were evaluated by static light scattering machine (SLS). The results showed that the particle size significantly increased (up to 0.753 ± 0.01 μm) by raising the EMF intensities to 10 mT. The addition of NaCl at a concentration of 30 mM showed a slight increase in the particle size diameter. By increasing the salt concentration to 35 and 40 mM, a decrease in the particle diameter was observed which could be due to the reduction in protein/polysaccharide reaction as a result of the prohibiting effect of salts. SEM micrographs revealed almost the same structures in the EMF-treated and untreated samples. However, more aggregation was observed in EMF-treated samples. The presence of salt also established small aggregations. This study showed that EMF can have interesting effects on protein/polysaccharide interactions and formation of particles used as delivery systems.

AbstractWater pollution is a significant global issue among various environmental issues on the earth for the sustainability of life. It has drawn considerable attention from researchers due to the continuously increasing discharge of highly toxic pollutants, such as chromium(VI), lead(II), cadmium(II) etc. These toxic ions are primarily released in the water bodies from various effluents generated due to various chemical processes in the industries. Therefore, significant investments from different countries have been made for the emergent research toward the remediation of toxic ions from polluted water. In this review article, a summary of synthesis and comprehensive analysis of a recently reported wide range of lignocellulose-based adsorbents for removing chromium(VI) and cadmium(II) have been complied. This review also summarizes the research data in terms of various physicochemical parameters such as adsorption capacity, specificity and selective affinity. The manuscript outlines the optimized adsorption conditions, reaction mechanism, and different characterization techniques to analyze the adsorbent surface functionality, morphologyand thermodynamic parametershave also been summarized. The current and future efforts toward effectively developing agro-waste-based adsorbents for enhanced purification of contaminated water have also been included.

AbstractThe reduction kinetics of N,N′-phenylenebis(salicylideneiminato)iron(III), [Fe(salphen)]+ by thioglycolic acid (TSH) has been carried out in mixed aqueous medium (DMSO:H2O; 1:4) in pseudo-first order condition at 26 ± 1 °C. A CORNING colorimeter 253 was used to monitor the reaction rates by detecting the absorbance reduction of the reaction at 435 nm. The reaction was acid independent, second order overall and demonstrated zero Brønsted-Debye salt effect. Ions such as Mg2+ and CH3COO- catalyzed the reaction. The thermodynamic parameters indicated an activated complex that is much ordered and a highly solvated transition state. Reaction catalysis was observed in the case of sodium dodecylsulphate (SDS) and cetyltrimethylammonium bromide (CTAB) inclusion. The critical micelle concentrations obtained for SDS were 8.0 × 10−3 and 3.3 × 10−3 mol dm−3 whereas that observed for CTAB were 2.0 × 10−3 and 2.8 × 10−3 mol dm−3 in water and [Fe(salphen)]+ reaction media respectively. Piszkiewicz model was used to analyze the results which indicated the existence of pre-micellar aggregates and significant electrostatic and hydrophobic interactions between the metal complex and the pre-micellar aggregates of the surfactants. The cooperativity index and binding constants obtained were n = 1.22, K = 4.78 ××× 104 dm3 mol−1, n = 1.27 and K = 4.55 ××× 104 dm3 mol−1 respectively for SDS and CTAB. A plausible mechanism suggesting an outer-sphere mechanism has been postulated.

AbstractIt is of great importance to reduce the production cost of biosurfactants, which have application areas in a wide range of industrial processes with their antimicrobial and anti-biofilm properties. Accordingly, it was aimed to determine the potent low-cost waste for the cost-effective biosurfactant production by environmental origin Bacillus sp. strains. 2% (v/v) of individual bacterial strain was inoculated into 50 mL of Bushnell Haas medium (pH:7.0) containing 8% (v/v) of each low-cost waste, 1% (w/v) yeast extract and 0.1% (v/v) trace element, and incubation period was carried out at 30 °C and 150 rpm for 7 days. Following the extraction of the culture supernatants, maximum biosurfactant yielded 0.139 ± 0.003 with potato wastewater by potent Bacillus subtilis MG847158.1. Hemolytic activity, 7.70 ± 0.35 mm zone diameter for oil displacement, 50.1 ± 0.8 emulsification index, 89.73 ± 0.9% bacterial adhesion, and decreasing of surface tension from 72.80 ± 0.1 mN/m to 23.97 ± 0.05 mN/m were also obtained. The extracted biosurfactant was further purified by silica gel column chromatography and characterized as lipopeptide by TLC, FT-IR, NMR, and SEM. In addition to being quite effective against both Gram-negative and Gram-positive bacteria, the highest antimicrobial and anti-biofilm activities of biosurfactant were against two Gram-negatives: E. coli (18.1 ± 0.8 mm) (MIC 1 mg mL−1, MBC 2 mg mL-1) and K. pneumoniae (97%) strains. To sum up, it is the first study to emphasize that the produced biosurfactant with low-cost potato wastewater can be used as an alternative to commercial antimicrobial agents.

AbstractThe synthesis of silver nanoparticles has gained interest due to their diverse applications in various fields. It is very essential to use capping agents to avoid loss of nanosized characteristics due to agglomeration of AgNPs. In the present investigation, a simple and environmentally viable protocol to synthesize a wide range of concentrations of non-agglomerated and colloidal AgNPs using extracts of discarded wastes (gills and intestine) of Tilapia (Oreochromis mossambicus) in three different aqueous media without the requirement of any additional stabilizing and capping agent is described. The size of most of AgNPs ranged from 2 to 20 nm, followed by sizes of 20–40 nm and some with sizes of 40–50 nm. Zeta potential was in the range of −31.1 to −52.8 mV and −33.3 to −53.6 mV, and surface plasmon resonance ranged from 405 to 410 nm for gill and intestine extracts respectively. HR-TEM images indicated that Phosphate buffer saline is the best suitable for synthesizing non-agglomerated AgNPs capped with biomolecules. Valorization has been achieved by trapping Ag NPs into two different forms of natural zeolites namely stilbite and mordenite and their ammonia removal efficiency have been evaluated. In addition, the antimicrobial activity of synthesized AgNPs and their valorized products exhibited potent inhibitory activity against test bacteria such as Escherichia coli and Aeromonas hydrophila. This study not only establishes a simple and environmentally viable protocol for the synthesis of AgNPs and valorized products for environmental and disease management but also adds to the utilization of fish wastes in solid waste management.

AbstractThe slow formation rate and low nucleation rate of carbon dioxide hydrate were common problems in current research. Many scholars focused on the promotion of gas hydrates by carbon nanotubes, whereas they ignored carbon microtubes, which were similar in structure and properties to carbon nanotubes and had more structural advantages. In this article, the effects of system temperature (1, 2, and 3 °C), pressure (3, 3.5, and 4 MPa), gas–liquid ratio (3:2, 4:1, and 5:1) and different types of carbon microtube concentration (0.01, 0.05, and 0.1 mg/mL) on the growth kinetics of carbon dioxide hydrate were investigated using orthogonal experiment method in a high-pressure reactor. The results revealed that compared to the pure carbon microtube system, amination, carboxylation, and hydroxylation carbon microtube systems improved the probability of carbon dioxide hydrate generation by 11–22%, with the shortest induction time of 0.23 hour. The highest gas storage capacity was 31.71 V/V under the carboxylated carbon microtube system. In the pure carbon, aminocarbon, carboxylated carbon and hydroxylated carbon microtube systems, the primary factors affecting the induction time were temperature, gas–liquid ratio, pressure and concentration. The gas–liquid ratio was the primary factor influencing the gas storage capacity of the carboxylated carbon microtubes; however, temperature was the primary factor affecting the gas storage capacity of the remaining three systems. Finally, we compared the effects of modified hydrophilic groups on the formation of carbon dioxide hydrate and made a conjecture.

AbstractThe aim of this study was to develop alternative bio-nanocomposite film to Polyethylene (PE) film from poly(lactic acid) (PLA) and poly(butylene adipate-co-terephthalate) (PBAT) blends and different clay types for flexible packaging industry. Poly(lactic acid)/poly(butylene adipate-co-terephthalate) (PLA/PBAT) bio-blend films were prepared by using a chain extender. Bio-nanocomposite films were processed on a twin-screw extrusion and blown film extruder by wt.%3 loading the different montmorillonite (MMT), Sepiolite, and Bentonite types in presence of a polymeric epoxy-based chain extender plasticizer (CE; Joncryl® ADR 4468). All films were characterized in terms of thermal, chemically, physically, optical, mechanical, sealing and barrier properties. In conclusion, all analyzing results showed good agreement with PLA/PBAT in the presence of a polymeric epoxy-based chain extender. The main outcome of adding clay types to PLA/PBAT bio-blends is to obtain eco-friendly, improved barrier properties compared to PE film structure, which has inherently poor oxygen permeability. As a result of all studies, the closest alternative bio-blend recipes to PE film structure with improved barrier properties were obtained with composite of wt.%25 PLA + %75 PBAT in the presence of wt.%1 plasticizer and %3 High Purity Sepiolite clay (HPS).